Cas no 2227710-40-7 ((3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid)
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid
- 2227710-40-7
- EN300-1934895
-
- Inchi: 1S/C11H13BrO3/c12-9-4-1-8(2-5-9)3-6-10(13)7-11(14)15/h1-2,4-5,10,13H,3,6-7H2,(H,14,15)/t10-/m1/s1
- InChI Key: VQHFNRROLYGXJH-SNVBAGLBSA-N
- SMILES: BrC1C=CC(=CC=1)CC[C@H](CC(=O)O)O
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1934895-0.05g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 0.05g |
$1417.0 | 2023-09-17 | ||
| Enamine | EN300-1934895-0.1g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 0.1g |
$1484.0 | 2023-09-17 | ||
| Enamine | EN300-1934895-0.25g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 0.25g |
$1551.0 | 2023-09-17 | ||
| Enamine | EN300-1934895-0.5g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 0.5g |
$1619.0 | 2023-09-17 | ||
| Enamine | EN300-1934895-1.0g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 1g |
$1686.0 | 2023-06-02 | ||
| Enamine | EN300-1934895-2.5g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 2.5g |
$3304.0 | 2023-09-17 | ||
| Enamine | EN300-1934895-5.0g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 5g |
$4890.0 | 2023-06-02 | ||
| Enamine | EN300-1934895-10.0g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 10g |
$7250.0 | 2023-06-02 | ||
| Enamine | EN300-1934895-1g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 1g |
$1686.0 | 2023-09-17 | ||
| Enamine | EN300-1934895-5g |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid |
2227710-40-7 | 5g |
$4890.0 | 2023-09-17 |
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid
Introduction to (3R)-5-(4-bromophenyl)-3-hydroxypentanoic Acid (CAS No. 2227710-40-7)
(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid, identified by its CAS number 2227710-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center and an aromatic brominated phenyl group, presents a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and carboxylic acid functional groups further enhances its utility as a building block for more complex molecules.
The< strong>3-hydroxypentanoic acid moiety in this compound contributes to its potential role as a precursor for polyhydroxy acid derivatives, which are known for their biological activities ranging from antimicrobial to anti-inflammatory properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.
In the realm of drug discovery, the< strong>4-bromophenyl substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates. The bromine atom, being highly electronegative, can influence electronic distributions across the molecule, thereby affecting its binding affinity to biological targets. This feature is particularly valuable in designing molecules that require precise interactions with enzymes or receptors.
Recent studies have highlighted the potential of< strong>(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid in the synthesis of kinase inhibitors, which are widely used in treating various cancers and inflammatory diseases. The chiral center at the third carbon position allows for the creation of enantiomerically pure compounds, which is critical for achieving desired therapeutic effects while minimizing off-target activities. This has spurred interest in developing asymmetric synthesis routes to produce this compound with high enantioselectivity.
The< strong>CAS No. 2227710-40-7 registry confirms its identity and provides a standardized reference point for researchers worldwide. This unique identifier ensures consistency in literature references, patents, and regulatory submissions, facilitating collaboration across academic and industrial settings. The compound's structural complexity and functional diversity make it a promising candidate for further exploration in medicinal chemistry.
One of the most intriguing aspects of< strong>(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid is its potential application in peptidomimetic chemistry. The carboxylic acid group can be used to form amide bonds, while the hydroxyl group offers opportunities for etherification or esterification reactions. These transformations allow chemists to tailor the molecular architecture of peptidomimetics, enhancing their stability and bioavailability. Such modifications are essential for developing next-generation biologics that can circumvent natural peptide limitations.
The pharmaceutical industry has been increasingly focusing on green chemistry principles, aiming to reduce environmental impact while maintaining high yields and purity standards. The synthesis of< strong>(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid exemplifies this trend through recent innovations in catalytic asymmetric synthesis. Transition metal catalysts, such as rhodium or palladium complexes, have been employed to achieve high enantiomeric excesses with minimal byproducts. These advances not only improve efficiency but also align with global sustainability goals.
In conclusion, the multifaceted nature of< strong>(3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid (CAS No. 2227710-40-7) underscores its significance as a versatile intermediate in modern drug discovery. Its structural features enable diverse chemical modifications, making it indispensable for designing novel therapeutics targeting various diseases. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of pharmaceutical innovation.
2227710-40-7 ((3R)-5-(4-bromophenyl)-3-hydroxypentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)